Cas no 1209680-95-4 (4-Bromo-3-chloro-7,8-difluoroquinoline)

4-Bromo-3-chloro-7,8-difluoroquinoline structure
1209680-95-4 structure
Product Name:4-Bromo-3-chloro-7,8-difluoroquinoline
CAS No:1209680-95-4
MF:C9H3BrClF2N
MW:278.480627298355
CID:2854138
PubChem ID:45925804
Update Time:2024-02-28

4-Bromo-3-chloro-7,8-difluoroquinoline Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-3-chloro-7,8-difluoroquinoline
    • Quinoline, 4-bromo-3-chloro-7,8-difluoro-
    • Inchi: 1S/C9H3BrClF2N/c10-7-4-1-2-6(12)8(13)9(4)14-3-5(7)11/h1-3H
    • InChI Key: UJJLFUPOEXKZML-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC=C(F)C=2F)C(Br)=C(Cl)C=1

Computed Properties

  • Exact Mass: 276.91055g/mol
  • Monoisotopic Mass: 276.91055g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 12.9Ų
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